molecular formula C21H23N5O2 B5661929 6-methyl-2-{3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}nicotinic acid

6-methyl-2-{3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}nicotinic acid

Cat. No. B5661929
M. Wt: 377.4 g/mol
InChI Key: BNYCBKXMOBTYAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of nicotinic acid derivatives, such as 6-methyl-2-{3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}nicotinic acid, often involves complex reactions. For instance, Gad-Elkareem et al. (2006) explored the synthesis of nicotinic acid esters and their cyclization to corresponding derivatives, demonstrating the multifaceted approaches in synthesizing related compounds (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006). Similarly, Bonacorso et al. (2014) described the synthesis of pyrazolyl-nicotinic acids, showcasing another pathway for synthesizing nicotinic acid derivatives (Bonacorso et al., 2014).

Molecular Structure Analysis

The molecular structure of nicotinic acid derivatives plays a crucial role in their chemical behavior and potential applications. Zhu et al. (2010) synthesized a compound of 2-{3-(1H-imdazo[4,5-f] [1,10]phenanthrolin-2-yl)pyridin-2-yl}nicotinic acid, revealing insights into the structural intricacies of such compounds through X-ray crystallography (Zhu, 2010).

Chemical Reactions and Properties

The chemical reactions and properties of nicotinic acid derivatives are diverse. For example, the reactivity of these compounds with various reagents leads to the formation of different heterocyclic structures, as demonstrated in the work of Gad-Elkareem et al. (2006), where different derivatives were synthesized through reactions with reagents like dimethylformamide-dimethylacetal (DMF-DMA) (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structure, are determined by their molecular structure. While specific details on the physical properties of 6-methyl-2-{3-[1-(pyridin-2-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}nicotinic acid might not be directly available, studies like that of Zhu (2010) on related compounds provide valuable insights into the factors influencing these properties through crystallography data (Zhu, 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with different chemical agents and stability under various conditions, are critical for understanding the applications and handling of nicotinic acid derivatives. Research like that by Gad-Elkareem et al. (2006) sheds light on the chemical behavior of these compounds through the synthesis and reaction with different chemical reagents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006).

properties

IUPAC Name

6-methyl-2-[3-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]pyridine-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O2/c1-15-7-8-18(21(27)28)20(24-15)25-11-4-5-16(13-25)19-23-10-12-26(19)14-17-6-2-3-9-22-17/h2-3,6-10,12,16H,4-5,11,13-14H2,1H3,(H,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNYCBKXMOBTYAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=C(C=C1)C(=O)O)N2CCCC(C2)C3=NC=CN3CC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.